6-Bromo-1,2-dihydrospiro[indole-3,3'-oxolane]-2-one

• Molecular Formula: C11H10BrNO2
• Molecular Weight: 268.11 g/mol
• IUPAC Name: 6-bromospiro[1H-indole-3,3'-oxolane]-2-one
• InChI: InChI=1S/C11H10BrNO2/c12-7-1-2-8-9(5-7)13-10(14)11(8)3-4-15-6-11/h1-2,5H,3-4,6H2,(H,13,14)
• InChI Key: UCQQJTSGTILPTK-UHFFFAOYSA-N
• Canonical SMILES: C1COCC12C3=C(C=C(C=C3)Br)NC2=O

Description

6-Bromo-1,2-dihydrospiro[indole-3,3’-oxolane]-2-one is a synthetic organic compound that belongs to the class of spiro compounds. These compounds are characterized by a unique structure where two rings are connected through a single atom. The indole moiety in this compound is a significant structural motif found in many natural products and pharmaceuticals, making it an interesting subject for research and application in various fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Bromo-1,2-dihydrospiro[indole-3,3’-oxolane]-2-one typically involves the formation of the spirocyclic structure through cyclization reactions. One common method is the reaction of an indole derivative with a suitable oxolane precursor under acidic or basic conditions. The reaction conditions often require careful control of temperature and pH to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis starting from readily available raw materials. The process usually includes steps such as bromination, cyclization, and purification. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor the reaction progress and ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

6-Bromo-1,2-dihydrospiro[indole-3,3’-oxolane]-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove the bromine atom or reduce other functional groups within the molecule.

Substitution: The bromine atom in the compound can be substituted with other nucleophiles, such as amines or thiols, to create new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents like sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Nucleophilic substitution reactions typically involve reagents such as sodium azide (NaN₃) or thiourea (NH₂CSNH₂) under mild conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of functionalized spiro compounds .

Scientific Research Applications

6-Bromo-1,2-dihydrospiro[indole-3,3’-oxolane]-2-one has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a model compound for studying spirocyclic structures.

Biology: The compound’s unique structure makes it a valuable tool for probing biological systems and understanding the interactions between small molecules and biological targets.

Medicine: Research into the compound’s potential therapeutic properties is ongoing, with studies exploring its use as a precursor for drug development.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism by which 6-Bromo-1,2-dihydrospiro[indole-3,3’-oxolane]-2-one exerts its effects is not fully understood. it is believed to interact with specific molecular targets and pathways within cells. The indole moiety is known to engage in various interactions, including hydrogen bonding and π-π stacking, which can influence the compound’s biological activity . Further research is needed to elucidate the precise molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

6-Bromo-1,2-dihydrospiro[indole-3,3’-pyrrolidine]: This compound has a similar spirocyclic structure but with a pyrrolidine ring instead of an oxolane ring.

6-Bromo-1,2-dihydrospiro[indole-3,3’-cyclopropane]: This variant features a cyclopropane ring, offering different chemical properties and reactivity.

Uniqueness

6-Bromo-1,2-dihydrospiro[indole-3,3’-oxolane]-2-one is unique due to its specific combination of an indole moiety with an oxolane ring. This structure imparts distinct chemical and physical properties, making it a valuable compound for various applications in research and industry .